Cas no 61211-50-5 (Benzo[b]thiophen-6-amine, 2,3-dihydro-2,5-dimethyl-, 1,1-dioxide)

• Product Name: Benzo[b]thiophen-6-amine, 2,3-dihydro-2,5-dimethyl-, 1,1-dioxide
• CAS No: 61211-50-5
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 488204
• PubChem ID: 12285327
• Update Time: 2025-04-19

Benzo[b]thiophen-6-amine, 2,3-dihydro-2,5-dimethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophen-6-amine, 2,3-dihydro-2,5-dimethyl-, 1,1-dioxide
• 2,5-dimethyl-1,1-dioxo-2,3-dihydro-1-benzothiophen-6-amine
• 61211-50-5
• DTXSID40484426

• Inchi： 1S/C10H13NO2S/c1-6-3-8-4-7(2)14(12,13)10(8)5-9(6)11/h3,5,7H,4,11H2,1-2H3
• InChI Key： JJRRSLFRMPVZRV-UHFFFAOYSA-N
• SMILES： S1(C2C=C(C(C)=CC=2CC1C)N)(=O)=O

Computed Properties

• Exact Mass: 211.06679
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16